Cas no 868755-60-6 (ethyl 1-methyl-5-thien-2-yl-1H-pyrazole-3-carboxylate)

• Product Name: ethyl 1-methyl-5-thien-2-yl-1H-pyrazole-3-carboxylate
• CAS No: 868755-60-6
• MF: C₁₁H₁₂N₂O₂S
• MW: 236.290181159973
• MDL: MFCD08060536
• CID: 719669
• PubChem ID: 7537650
• Update Time: 2025-04-19

ethyl 1-methyl-5-thien-2-yl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylicacid, 1-methyl-5-(2-thienyl)-, ethyl ester
• Ethyl 1-methyl-5-thien-2-yl-1H-pyrazole-3-carboxylate
• ethyl 1-methyl-5-thiophen-2-ylpyrazole-3-carboxylate
• FT-0725518
• DTXSID90428779
• MFCD08060536
• SY352689
• Ethyl 1-methyl-5-(thiophen-2-yl)-1H-pyrazole-3-carboxylate
• starbld0009116
• 1H-Pyrazole-3-carboxylicacid,1-methyl-5-(2-thienyl)-,ethyl ester
• 868755-60-6
• MS-22437
• Ethyl 1-Methyl-5-(2-thienyl)-1H-pyrazole-3-carboxylate
• DB-076767
• ethyl 1-methyl-5-(thiophen-2-yl)pyrazole-3-carboxylate
• ethyl 1-methyl-5-thien-2-yl-1H-pyrazole-3-carboxylate

• MDL： MFCD08060536
• Inchi： 1S/C11H12N2O2S/c1-3-15-11(14)8-7-9(13(2)12-8)10-5-4-6-16-10/h4-7H,3H2,1-2H3
• InChI Key： KIYMTNJEKXVPSQ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=CC(C(=O)OCC)=NN1C

Computed Properties

• Exact Mass: 236.06200
• Monoisotopic Mass: 236.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 72.4Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 38 °C
• Boiling Point: 378.9±32.0 °C at 760 mmHg
• Flash Point: 182.9°C
• Refractive Index: 1.619
• PSA: 72.36000
• LogP: 2.32530
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

ethyl 1-methyl-5-thien-2-yl-1H-pyrazole-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives